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Get Quote

Executive Summary: 3,5-Diphenylpyridine is a significant heterocyclic scaffold characterized

by a central pyridine ring substituted with phenyl groups at the C3 and C5 positions. This

unique arrangement imparts a combination of steric bulk and electronic properties that make it

a valuable building block in medicinal chemistry and materials science. Its derivatives have

shown promise in drug discovery, particularly as cytotoxic agents and kinase inhibitors.[1][2]

This guide provides a comprehensive overview of its chemical and physical properties, details

robust synthetic protocols, and explores its applications for researchers, scientists, and drug

development professionals.

Molecular Structure and Spectroscopic Profile
The core of 3,5-diphenylpyridine consists of a pyridine heterocycle with two phenyl

substituents. This structure creates a specific steric and electronic environment that dictates its

reactivity and potential for forming intermolecular interactions, which is a key consideration in

drug design.[3][4]
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The structure of 3,5-diphenylpyridine is defined by the IUPAC name 3,5-diphenylpyridine
and the CAS Number 92-07-9.[5] Its molecular formula is C17H13N, with a molecular weight of

approximately 231.29 g/mol .[6][7]

Caption: Molecular structure of 3,5-Diphenylpyridine.

Spectroscopic analysis is critical for the confirmation of the structure and purity of 3,5-
diphenylpyridine. While a comprehensive public database spectrum for 3,5-diphenylpyridine
itself is not readily available, data for analogous substituted pyridines can provide valuable

reference points.

¹H NMR: In a typical ¹H NMR spectrum (in CDCl₃), one would expect to see signals for the

pyridine ring protons and the phenyl ring protons. The protons on the pyridine ring at the C2,

C4, and C6 positions would appear as distinct signals, likely in the aromatic region (δ 7.0-9.0

ppm). The phenyl protons would also appear in this region, likely as complex multiplets.[8][9]

¹³C NMR: The ¹³C NMR spectrum would show characteristic signals for the pyridine and

phenyl carbons. The carbons of the pyridine ring would be expected in the range of δ 120-

160 ppm, while the phenyl carbons would also resonate in this region.[8][10]

Mass Spectrometry (MS): The exact mass of 3,5-diphenylpyridine is 231.10500.[6] High-

resolution mass spectrometry (HRMS) is the definitive technique for confirming this

molecular weight.

Physicochemical Properties
The physical and chemical properties of 3,5-diphenylpyridine are essential for its handling,

formulation, and application in various experimental settings.
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Property Value Source

Molecular Formula C₁₇H₁₃N [6]

Molecular Weight 231.29 g/mol [6]

Appearance White to light yellow solid [11]

Melting Point 193-194 °C [11]

Boiling Point 395.6 °C at 760 mmHg [6]

Density 1.084 g/cm³ [6]

Flash Point 175.3 °C [6]

pKa 4.47 ± 0.20 (Predicted) [11]

LogP 4.41560 [6]

These properties indicate that 3,5-diphenylpyridine is a stable, solid compound with low

solubility in water, as suggested by its high LogP value.[12] Its basicity, reflected by the

predicted pKa, is a key characteristic of the pyridine nitrogen.[11]

Synthesis and Mechanistic Insights
The synthesis of 3,5-diphenylpyridine and its derivatives can be achieved through several

established methods in organic chemistry. The Kröhnke pyridine synthesis is a particularly

notable and versatile method.[13][14] Other modern approaches often utilize palladium-

catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, starting from a di-

halogenated pyridine core.[1][15]

The Kröhnke synthesis is a powerful tool for constructing substituted pyridines.[13][16] It

involves the reaction of an α-pyridinium methyl ketone salt with an α,β-unsaturated carbonyl

compound in the presence of a nitrogen source, typically ammonium acetate.[14][17] The

reaction proceeds through a cascade of events including a Michael addition, cyclization, and

subsequent dehydration and aromatization to form the pyridine ring.[13][14]
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Caption: Simplified mechanism of the Kröhnke Pyridine Synthesis.

This method is highly effective for synthesizing diarylpyridines and offers broad functional

group tolerance. The starting material, 3,5-dibromopyridine, is commercially available.[18]

Step 1: Reaction Setup

To a solution of 3,5-dibromopyridine (1.0 equiv) in a suitable solvent mixture (e.g.,

toluene/ethanol/water) is added phenylboronic acid (2.2-2.5 equiv).

A base, such as cesium carbonate (Cs₂CO₃) or sodium carbonate (Na₂CO₃), is added to the

mixture.[15]

A palladium catalyst, typically Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)), is

added.[15] The choice of catalyst and ligands is crucial for reaction efficiency and yield.

Step 2: Reaction Execution

The reaction mixture is degassed and heated under an inert atmosphere (e.g., nitrogen or

argon) for several hours. The reaction temperature is a critical parameter that needs to be

optimized.

The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Step 3: Work-up and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1211105/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-5-diphenylpyridine-properties-synthesis-and-applications
https://www.innospk.com/en/?news/grok-exploring-35-dibromopyridine-properties-applications-and-manufacturing
https://www.rsc.org/suppdata/cc/b6/b614254k/b614254k.pdf
https://www.rsc.org/suppdata/cc/b6/b614254k/b614254k.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, the reaction mixture is cooled to room temperature and partitioned

between an organic solvent (e.g., ethyl acetate) and water.

The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated

under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford pure 3,5-
diphenylpyridine.

Rationale for Choices:

Palladium Catalyst: Pd(PPh₃)₄ is a common and effective catalyst for Suzuki couplings due

to its stability and activity.

Base: The base is required to activate the boronic acid for transmetalation to the palladium

center.

Inert Atmosphere: Prevents the oxidation and deactivation of the palladium(0) catalyst.

Applications in Medicinal Chemistry and Materials
Science
The pyridine scaffold is considered a "privileged structure" in medicinal chemistry due to its

presence in numerous FDA-approved drugs and biologically active compounds.[19][20] The

3,5-diarylpyridine motif, in particular, serves as a versatile template for designing molecules

that can interact with various biological targets.[1]

The rigid structure of the 3,5-diphenylpyridine core allows for the precise spatial orientation of

appended functional groups, which is essential for specific interactions with biological targets

like enzyme active sites or protein-protein interfaces.

Anticancer and Cytotoxic Agents: Several studies have explored the synthesis of 3,5-
diphenylpyridine derivatives as potential anticancer agents.[1][2] Their mechanism of action

can vary, with some compounds showing cytotoxic effects against human leukemia cells.[2]

The phenyl rings can be further functionalized to modulate properties such as solubility, cell

permeability, and target affinity.
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Kinase Inhibitors: The pyridine ring is a common feature in many kinase inhibitors.[4] The

nitrogen atom can act as a hydrogen bond acceptor, a key interaction in many kinase active

sites. The 3,5-diphenyl arrangement provides a scaffold to which other pharmacophoric

groups can be attached to achieve potency and selectivity.

DNA Intercalating Agents: The planar aromatic system of 3,5-diphenylpyridine derivatives

allows them to intercalate between the base pairs of DNA, which can lead to cytotoxic

effects.[2]

The versatility of the 3,5-dihalopyridine precursors also allows for the creation of diverse

chemical libraries for high-throughput screening.[18][21]

The structural and electronic properties of 3,5-diphenylpyridine also make it an interesting

candidate for applications in materials science. Its derivatives can be used as:

Ligands for Metal Complexes: The pyridine nitrogen can coordinate to metal centers, making

these compounds useful as ligands in catalysis or for the construction of metal-organic

frameworks (MOFs).

Organic Electronics: The conjugated π-system of 3,5-diphenylpyridine suggests potential

applications in organic light-emitting diodes (OLEDs) and other electronic devices.

Conclusion and Future Outlook
3,5-Diphenylpyridine is a heterocyclic compound with a rich chemical profile and significant

potential in both medicinal chemistry and materials science. Its robust synthesis via methods

like the Kröhnke synthesis and modern cross-coupling reactions allows for the generation of a

wide array of derivatives.[1][13] The pyridine scaffold continues to be a focal point in drug

discovery, and the unique 3,5-diphenyl substitution pattern offers a valuable platform for the

development of novel therapeutics, particularly in oncology.[3][22] Future research will likely

focus on the synthesis of more complex and functionally diverse 3,5-diphenylpyridine
analogues and the exploration of their biological activities through advanced screening and

mechanistic studies.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8520849/
https://www.mdpi.com/1420-3049/27/15/4962
https://www.rsc.org/suppdata/ce/c1ce05886d/c1ce05886d.pdf
https://www.rsc.org/suppdata/c4/cc/c4cc08249g/c4cc08249g.pdf
https://www.researchgate.net/figure/1-H-NMR-spectrum-for-compound-3-in-pyridine-d-5_fig1_319488390
https://www.rsc.org/suppdata/c9/dt/c9dt00645a/c9dt00645a.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10223011/
https://pubs.rsc.org/en/content/articlelanding/2024/md/d4md00632a
https://spectrabase.com/spectrum/B0nQpu1ymGf
https://www.benchchem.com/product/b1211105?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/7791752_Synthesis_of_25-_and_35-Diphenylpyridine_Derivatives_for_DNA_Recognition_and_Cytotoxicity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Synthesis of 2,5- and 3,5-diphenylpyridine derivatives for DNA recognition and cytotoxicity
- PubMed [pubmed.ncbi.nlm.nih.gov]

3. discovery.researcher.life [discovery.researcher.life]

4. dovepress.com [dovepress.com]

5. fluorochem.co.uk [fluorochem.co.uk]

6. 3,5-Diphenylpyridine | CAS#:92-07-9 | Chemsrc [chemsrc.com]

7. 3,5-Diphenylpyridine | C17H13N | CID 66692 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. rsc.org [rsc.org]

9. researchgate.net [researchgate.net]

10. rsc.org [rsc.org]

11. 3,5-DIPHENYLPYRIDINE CAS#: 92-07-9 [chemicalbook.com]

12. Pyridine, 3,5-diphenyl- (CAS 92-07-9) - Chemical & Physical Properties by Cheméo
[chemeo.com]

13. Kröhnke pyridine synthesis - Wikipedia [en.wikipedia.org]

14. pdf.benchchem.com [pdf.benchchem.com]

15. rsc.org [rsc.org]

16. An In-Depth Exploration of Six Decades of the Kröhnke Pyridine Synthesis - PubMed
[pubmed.ncbi.nlm.nih.gov]

17. Kröhnke synthesis of pyridine [quimicaorganica.org]

18. innospk.com [innospk.com]

19. The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PubMed
[pubmed.ncbi.nlm.nih.gov]

20. mdpi.com [mdpi.com]

21. pdf.benchchem.com [pdf.benchchem.com]

22. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal
chemistry-based analysis - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 3,5-Diphenylpyridine:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211105/docs#an-in-depth-technical-guide-to-3-5-
diphenylpyridine-properties-synthesis-and-applications]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15951061/
https://pubmed.ncbi.nlm.nih.gov/15951061/
https://discovery.researcher.life/article/pyridine-derivatives-as-preferable-scaffolds-for-the-process-of-discovering-new-drugs/610d41dffdde382fa8d1fecffd8f28c3
https://www.dovepress.com/the-expanding-role-of-pyridine-and-dihydropyridine-scaffolds-in-drug-d-peer-reviewed-fulltext-article-DDDT
https://fluorochem.co.uk/product/F239664/
https://www.chemsrc.com/en/cas/92-07-9_1107075.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Diphenylpyridine
https://www.rsc.org/suppdata/cc/c4/c4cc08074b/c4cc08074b1.pdf
https://www.researchgate.net/figure/H-NMR-spectrum-for-compound-3-in-pyridine-d-5_fig1_283091413
https://www.rsc.org/suppdata/c5/ra/c5ra16995j/c5ra16995j1.pdf
https://www.chemicalbook.com/ProductChemicalPropertiesCB6131133_EN.htm
https://www.chemeo.com/cid/64-422-2/Pyridine-3-5-diphenyl
https://www.chemeo.com/cid/64-422-2/Pyridine-3-5-diphenyl
https://en.wikipedia.org/wiki/Kr%C3%B6hnke_pyridine_synthesis
https://pdf.benchchem.com/84/The_Kr_hnke_Pyridine_Synthesis_An_In_Depth_Technical_Guide_for_Researchers.pdf
https://www.rsc.org/suppdata/cc/b6/b614254k/b614254k.pdf
https://pubmed.ncbi.nlm.nih.gov/38887986/
https://pubmed.ncbi.nlm.nih.gov/38887986/
https://www.quimicaorganica.org/en/pyridine/1814-kr%C3%B6hnke-synthesis-of-pyridine.html
https://www.innospk.com/en/?news/grok-exploring-35-dibromopyridine-properties-applications-and-manufacturing
https://pubmed.ncbi.nlm.nih.gov/34675489/
https://pubmed.ncbi.nlm.nih.gov/34675489/
https://www.mdpi.com/1420-3049/29/13/3004
https://pdf.benchchem.com/137/The_Versatility_of_3_5_Dichloropyridine_in_Modern_Medicinal_Chemistry_A_Technical_Guide.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/md/d4md00632a
https://pubs.rsc.org/en/content/articlelanding/2025/md/d4md00632a
https://www.benchchem.com/product/b1211105/docs#an-in-depth-technical-guide-to-3-5-diphenylpyridine-properties-synthesis-and-applications
https://www.benchchem.com/product/b1211105/docs#an-in-depth-technical-guide-to-3-5-diphenylpyridine-properties-synthesis-and-applications
https://www.benchchem.com/product/b1211105/docs#an-in-depth-technical-guide-to-3-5-diphenylpyridine-properties-synthesis-and-applications
https://www.benchchem.com/product/b1211105/docs#an-in-depth-technical-guide-to-3-5-diphenylpyridine-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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